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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

A detailed examination of the crystallographic and magnetic characteristics of the intermetallic
compounds GdNis and GdCos reveals distinct differences attributable to the influence of the 3d
transition metal element. While both compounds share the same stoichiometry with the rare-
earth element gadolinium, the substitution of nickel with cobalt significantly alters their crystal
structure and magnetic behavior. This guide provides a comprehensive comparison of their
properties, supported by experimental data, to aid researchers and scientists in the fields of
materials science and condensed matter physics.

Structural Properties: A Tale of Two Lattices

The fundamental difference between GdNis and GdCos lies in their crystal structures. GdNis
crystallizes in the rhombohedral PuNis-type structure, belonging to the R-3m space group. In
contrast, GdCos adopts the rhombohedral CeNis-type structure, which also belongs to the R-
3m space group, but with a different atomic arrangement.
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Property GdNis GdCos
Crystal System Rhombohedral Rhombohedral
Space Group R-3m R-3m

Lattice Parameter (a) ~5.0 A ~5.0 A

Lattice Parameter (c) ~24.5 A ~24.3 A

Note: The lattice parameters
are approximate values and
can vary slightly depending on

the synthesis conditions.

Magnetic Properties: The Impact of Cobalt's 3d
Electrons

The magnetic properties of GdNis and GdCos are largely dictated by the magnetic moments of
the gadolinium and transition metal atoms and the exchange interactions between them. In
GdNis, nickel is generally considered to be non-magnetic or to have a very small induced
magnetic moment. Consequently, the magnetic ordering is primarily driven by the Gd-Gd
interactions, leading to a ferromagnetic behavior at low temperatures.

Conversely, in GdCos, the cobalt atoms possess a significant magnetic moment, which couples
ferrimagnetically with the gadolinium moments. This results in a more complex magnetic
behavior with a higher magnetic ordering temperature (Curie temperature) compared to GdNis.
The Co-Co exchange interactions are strong and play a crucial role in establishing the
magnetic order.
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Property GdNis GdCos
Magnetic Ordering Ferromagnetic Ferrimagnetic
Curie Temperature (Tc) ~115 K ~613 K

Saturation Magnetization (at
~6.8 uB/f.u. ~1.5 uB/f.u.
low temp.)

Note: Saturation magnetization
values can vary based on
experimental conditions and

sample purity.

Experimental Protocols

The structural and magnetic properties of GdNis and GdCos are typically characterized using a
suite of experimental techniques.

Synthesis

Polycrystalline samples of GdNis and GdCos are commonly synthesized by arc-melting
stoichiometric amounts of the high-purity constituent elements (Gd, Ni, Co) in an inert argon
atmosphere. To ensure homogeneity, the resulting ingots are often flipped and re-melted
multiple times. Subsequent annealing of the samples at high temperatures (e.g., 800-1000 °C)
for an extended period (several days to a week) in a vacuum-sealed quartz tube is crucial for
obtaining a single-phase, well-ordered crystalline structure.

Structural Characterization

Powder X-ray Diffraction (PXRD) is the primary technique used to determine the crystal
structure, space group, and lattice parameters of the compounds. The diffraction patterns are
typically recorded at room temperature using a diffractometer with Cu Ka radiation. The
collected data is then analyzed using Rietveld refinement methods to obtain precise structural
information.

Magnetic Characterization
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The magnetic properties are investigated using a vibrating sample magnetometer (VSM) or a
superconducting quantum interference device (SQUID) magnetometer.

o Temperature-dependent magnetization (M-T) curves are measured in a low applied magnetic
field to determine the Curie temperature (Tc). The sample is typically cooled in zero field
(ZFC) and then measured upon warming, followed by a measurement in the presence of the
field upon cooling (FC).

 |sothermal magnetization-magnetic field (M-H) curves are measured at various
temperatures, particularly below the ordering temperature, to determine the saturation
magnetization, coercivity, and remanence.

Logical Workflow for Comparative Analysis

The following diagram illustrates the logical workflow for a comparative study of GdNis and
GdCos.
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Caption: Workflow for comparing GdNis and GdCos.

Crystal Structure Visualization

The distinct crystal structures of GdNis and GdCos can be visualized as follows.
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¢ To cite this document: BenchChem. [A Comparative Analysis of the Structural and Magnetic
Properties of GdNis and GdCos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486732#structural-and-magnetic-comparison-of-
gdni3-and-gdco3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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